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Compound Name: Pluronic F-127

Cat. No.: B1247627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pluronic F-127, a non-ionic triblock copolymer of poly(ethylene oxide)-poly(propylene oxide)-

poly(ethylene oxide) (PEO-PPO-PEO), is a cornerstone of pharmaceutical and biotechnological

research. Its utility as a surfactant, emulsifier, solubilizing agent, and gelling agent is

fundamentally governed by its hydrophilic-lipophilic balance (HLB). This technical guide

provides an in-depth analysis of the HLB value of Pluronic F-127, its determination, and its

implications for drug development.

Core Concept: The Hydrophilic-Lipophilic Balance
(HLB)
The HLB value is a semi-empirical scale that quantifies the degree of hydrophilicity or

lipophilicity of a surfactant. Ranging from 0 to 20, a lower HLB value indicates a more lipophilic

(oil-soluble) nature, while a higher value signifies greater hydrophilicity (water-solubility).[1][2]

This balance is critical in determining a surfactant's behavior in various formulations.

For non-ionic surfactants like Pluronic F-127, the HLB is primarily determined by the relative

proportions of the hydrophilic and lipophilic segments within the molecule. In Pluronic F-127,

the PEO blocks constitute the hydrophilic portion, while the central PPO block is lipophilic.[3][4]
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The generally accepted HLB value for Pluronic F-127 is approximately 22.[3][5][6][7] This high

HLB value underscores its predominantly hydrophilic nature, which is attributed to the

significant weight contribution of the PEO chains, constituting about 70% of the total molecular

weight.[3][4][8][9]

The table below summarizes the key quantitative data related to the HLB of Pluronic F-127.

Property Value Reference

HLB Value ~22 [3][5][6][7]

Composition PEO(100)-PPO(65)-PEO(100) [3]

Molecular Weight ~12,600 g/mol [3][4]

PEO Content (by weight) ~70% [4][8][9]

PPO/PEO Ratio ~0.33 [3][4]

Critical Micelle Concentration

(CMC)
~0.004% w/w [3][4]

Methodologies for HLB Determination
The HLB value of non-ionic surfactants can be determined through both calculation and

experimental methods.

Calculation Methods
Two primary methods for calculating the HLB of non-ionic surfactants are Griffin's method and

Davies' method.

Griffin's Method: Introduced by William C. Griffin in 1949, this is the most common method for

non-ionic surfactants.[2][10][11] The HLB is calculated based on the weight percentage of the

hydrophilic portion of the molecule.

The formula is: HLB = 20 * (Mh / M)[1][2]

Where:
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Mh is the molecular mass of the hydrophilic portion (the two PEO blocks in Pluronic F-127).

M is the total molecular mass of the molecule.

Alternatively, a simplified formula based on the weight percentage of ethylene oxide (E) is often

used: HLB = E / 5[12]

For Pluronic F-127, with approximately 70% PEO content: HLB = 70 / 5 = 14. Note: The widely

cited value of 22 suggests that for poloxamers, the original formula considering the molecular

masses of the blocks provides a more accurate representation, or that experimental

determination yields a higher value.

Davies' Method: This method, proposed in 1957, calculates the HLB based on group numbers

assigned to various chemical groups within the surfactant molecule.[2][11][13] Each group has

a specific hydrophilic or lipophilic contribution.

The formula is: HLB = 7 + Σ(hydrophilic group numbers) - Σ(lipophilic group numbers)[14]

While applicable to a broader range of surfactants, including ionic ones, it is less commonly

cited for Pluronic F-127 specifically.[15]

Experimental Protocols
Experimentally, the HLB value can be determined by observing the emulsification behavior of

an unknown surfactant with a series of oils of known required HLB. The HLB of the surfactant is

considered to be equal to the required HLB of the oil for which it produces the most stable

emulsion.

A General Experimental Protocol for HLB Determination via Emulsification:

Preparation of Oil Phases: A series of oils with known "required HLB" values are prepared.

This can also be achieved by blending two oils with different required HLB values in varying

ratios.

Preparation of Emulsions: A fixed concentration (e.g., 5-10%) of the surfactant to be tested

(Pluronic F-127) is dissolved in the aqueous phase. A series of emulsions are then prepared

by gradually adding each oil phase to the aqueous surfactant solution with constant,
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controlled agitation (e.g., using a homogenizer or a high-shear mixer). The oil-to-water ratio

is kept constant for all samples (e.g., 30:70).

Observation and Stability Assessment: The prepared emulsions are stored under controlled

conditions and observed for signs of instability, such as creaming, coalescence, or phase

separation, at specific time intervals (e.g., 1 hour, 24 hours, 7 days).

Determination of Optimal Emulsification: The emulsion that exhibits the highest stability (i.e.,

remains homogeneous for the longest duration) corresponds to the system where the HLB of

the surfactant matches the required HLB of the oil phase. This required HLB value is then

assigned as the HLB of the surfactant.

Visualizing the Structure and Workflow
To better understand the relationship between the structure of Pluronic F-127 and its HLB, as

well as the experimental determination process, the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1247627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for HLB Determination

Prepare a series of oils
with known required HLB values

Create emulsions by mixing
the surfactant solution with each oil

Prepare an aqueous solution
of Pluronic F-127

Observe and record the stability
of each emulsion over time

Identify the most stable emulsion

The required HLB of the oil in the
most stable emulsion is the

HLB of Pluronic F-127

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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